2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide

• IUPAC Name: 1-(ethylcarbamothioylamino)-3-phenylurea
• InChI: InChI=1S/C10H14N4OS/c1-2-11-10(16)14-13-9(15)12-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,11,14,16)(H2,12,13,15)
• InChI Key: SNCCUQNYEBJGQJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NNC(=O)NC1=CC=CC=C1
• Molecular Formula: C10H14N4OS
• Molecular Weight: 238.31 g/mol

Description

2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide, also known as ECTH, is a chemical compound that has been widely studied for its potential applications in scientific research. ECTH is a hydrazine derivative that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide involves the inhibition of the enzyme xanthine oxidase, which is involved in the production of ROS. By inhibiting xanthine oxidase, 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide reduces the production of ROS, thereby protecting cells and tissues from oxidative damage.
Biochemical and Physiological Effects:
2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit ROS production, 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide has also been shown to have anti-inflammatory effects, and may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide has also been shown to have anti-tumor effects, and may have potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide for lab experiments is its ability to selectively inhibit xanthine oxidase, without affecting other enzymes or processes. This makes it a valuable tool for investigating the role of ROS in various biological processes. However, one limitation of 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide is that it can be toxic at high concentrations, and care must be taken to ensure that it is used safely in lab experiments.

Future Directions

There are many potential future directions for research involving 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide. One area of research that has received a lot of attention in recent years involves the use of 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide as a tool for investigating the role of ROS in aging and age-related diseases. Another area of research involves the development of new 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide derivatives with improved potency and selectivity. Finally, 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide may have potential applications in the development of new therapies for a wide range of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Scientific Research Applications

2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide has been shown to have a variety of potential applications in scientific research. One of the most promising areas of research involves the use of 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide as a tool for investigating the role of reactive oxygen species (ROS) in various biological processes. ROS are highly reactive molecules that can cause damage to cells and tissues, and have been implicated in a wide range of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 2-[(ethylamino)carbonothioyl]-N-phenylhydrazinecarboxamide has been shown to inhibit the production of ROS, making it a valuable tool for investigating the role of ROS in disease processes.